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Compound of Interest

Compound Name: Z-D-Chg-OH

Cat. No.: B554532

{ Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of Z-D-

Chg-OH (N-Cbz-D-a-cyclohexylglycine), a key building block in peptide synthesis. Adherence

to these protocols is crucial for maintaining the integrity of the compound and ensuring

experimental reproducibility.

Compound Information

Property Value Reference
Molecular Formula C16H21NOa [1]
Molecular Weight 291.34 g/mol [1]
Appearance White to off-white solid powder  [1]

CAS Number 69901-85-5 [1]
Synonyms N-Z-D-a-Cyclohexylglycine

Storage Instructions

Proper storage of Z-D-Chg-OH is critical to prevent degradation and maintain its chemical

purity over time. As a protected amino acid, it is susceptible to moisture.

Storage Conditions for Solid Form:
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Condition Temperature Duration Recommendations

For maximum stability,

store in a tightly

Long-term -20°C Up to 3 years ] )
sealed container in a
freezer.[1]

Suitable for routine
use, ensure the

Short-term 4°C Up to 2 years o
container is well-
sealed.[1]
Acceptable for
shipping and brief

Temporary Room Temperature Weeks to months ]
periods on the lab
bench.

Storage of Z-D-Chg-OH in Solution:
Solvent Temperature Duration Recommendations

Prepare aliquots to
DMSO -80°C Up to 6 months avoid repeated freeze-
thaw cycles.[1]

Suitable for shorter-
DMSO -20°C Up to 1 month term storage of
solutions.[1]

Handling and Preparation of Stock Solutions

3.1. Safety Precautions

While a specific Safety Data Sheet (SDS) for Z-D-Chg-OH is not readily available, general
laboratory safety practices for handling chemical powders should be followed.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.
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» Engineering Controls: Handle in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.

» General Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling.

3.2. Protocol for Preparing a Stock Solution

Z-D-Chg-OH is poorly soluble in water but has good solubility in dimethyl sulfoxide (DMSO).

Materials:

Z-D-Chg-OH solid

Anhydrous (dry) DMSO

Sterile polypropylene or glass vials

Calibrated balance

Vortex mixer and/or sonicator

Procedure:

o Equilibration: Before opening, allow the container of Z-D-Chg-OH to warm to room
temperature in a desiccator. This prevents condensation of atmospheric moisture, which can
degrade the compound.[2]

e Weighing: Quickly weigh the desired amount of Z-D-Chg-OH powder in a suitable vial.
Immediately and tightly reseal the main container.

e Dissolution:

o Add the required volume of anhydrous DMSO to the vial containing the Z-D-Chg-OH
powder to achieve the desired concentration (e.g., for a 100 mg/mL stock solution).

o Vortex the solution until the solid is fully dissolved.

o If necessary, use an ultrasonic bath to aid dissolution.[1]
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o Storage of Stock Solution:

o For long-term storage, dispense the stock solution into single-use aliquots to minimize
freeze-thaw cycles.

o Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility Data:

Solvent Concentration Notes

May require sonication. Use of

DMSO 100 mg/mL (343.24 mM) hygroscopic DMSO can impact
solubility.[1]
Water < 0.1 mg/mL Considered insoluble.[1]

Application in Peptide Synthesis

Z-D-Chg-OH is an amino acid derivative used in peptide synthesis. The benzyloxycarbonyl (Z
or Cbz) group protects the amine functionality during the coupling of the carboxylic acid group
to the N-terminus of a growing peptide chain.

Below is a conceptual workflow for the incorporation of a protected amino acid like Z-D-Chg-
OH in solid-phase peptide synthesis (SPPS).

Workflow for Z-D-Chg-OH use in peptide synthesis.

The Z-protecting group is stable under the basic conditions typically used for Fmoc group
removal but can be cleaved under acidic conditions or by catalytic hydrogenation. This
orthogonality is a key feature in synthetic strategy.

The diagram below illustrates the general principle of using a protecting group in peptide bond
formation.

Role of a protecting group in peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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